Cas no 275378-96-6 ((R)-N-CarbamyL-phenylalanine Methyl Ester)

• Product Name: (R)-N-CarbamyL-phenylalanine Methyl Ester
• CAS No: 275378-96-6
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 2930287
• Update Time: 2025-05-19

(R)-N-CarbamyL-phenylalanine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 3-phenyl-2-ureidopropanoate
• methyl (2R)-2-(carbamoylamino)-3-phenylpropanoate
• (R)-N-CarbamyL-phenylalanine Methyl Ester

• Inchi： 1S/C11H14N2O3/c1-16-10(14)9(13-11(12)15)7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H3,12,13,15)/t9-/m1/s1
• InChI Key： LUENMTJKPVUQDV-SECBINFHSA-N
• SMILES： O(C)C([C@@H](CC1C=CC=CC=1)NC(N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• XLogP3: 0.3
• Topological Polar Surface Area: 81.4

Additional information on (R)-N-CarbamyL-phenylalanine Methyl Ester

Comprehensive Guide to (R)-N-Carbamyl-phenylalanine Methyl Ester (CAS No. 275378-96-6): Properties, Applications, and Market Insights

(R)-N-Carbamyl-phenylalanine Methyl Ester (CAS No. 275378-96-6) is a specialized chiral compound widely used in pharmaceutical research and fine chemical synthesis. This enantiomerically pure derivative of phenylalanine is gaining attention due to its role in peptide synthesis and drug development. With the increasing demand for chiral building blocks in the pharmaceutical industry, understanding this compound's unique properties and applications has become crucial for researchers and manufacturers alike.

The molecular structure of (R)-N-Carbamyl-phenylalanine Methyl Ester features a carbamyl group at the nitrogen position and a methyl ester at the carboxyl group, making it particularly useful for peptide coupling reactions. Its chiral purity (R-configuration) is essential for creating biologically active compounds with specific stereochemical requirements. Recent studies highlight its importance in developing enzyme inhibitors and therapeutic peptides, aligning with current trends in personalized medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, 275378-96-6 serves as a versatile intermediate. Its protected amino and carboxyl groups allow for selective reactions, making it valuable for solid-phase peptide synthesis (SPPS) - a technique that's revolutionizing peptide-based drug discovery. The compound's stability under various reaction conditions has made it particularly useful in combinatorial chemistry approaches, which are currently trending in high-throughput drug screening programs.

The pharmaceutical applications of (R)-N-Carbamyl-phenylalanine Methyl Ester are expanding rapidly. Researchers are investigating its potential in developing GPCR-targeted drugs and neuroactive peptides, areas that dominate current medicinal chemistry research. Its structural features make it suitable for creating peptidomimetics - synthetic compounds that mimic natural peptides but with enhanced metabolic stability, a hot topic in drug design circles.

Market analysis shows growing demand for chiral amino acid derivatives like 275378-96-6, driven by the expanding biopharmaceutical sector. The compound's applications in asymmetric synthesis and catalysis are particularly valued in the production of single-enantiomer drugs, which account for an increasing share of new drug approvals. Current industry reports suggest that the market for such specialized intermediates will continue to grow at a compound annual growth rate (CAGR) of 6-8% through 2030.

Quality control aspects of (R)-N-Carbamyl-phenylalanine Methyl Ester are critical for its pharmaceutical applications. Advanced analytical techniques including HPLC chiral separation and mass spectrometry are employed to ensure high enantiomeric purity (>99%), meeting the stringent requirements of regulatory agencies. The compound's stability profile under various storage conditions makes it suitable for global distribution, addressing current supply chain challenges in the pharmaceutical industry.

Environmental and safety considerations for 275378-96-6 follow standard laboratory chemical protocols. While not classified as hazardous, proper handling procedures should be maintained, including the use of personal protective equipment. The compound's biodegradability profile is favorable compared to many synthetic intermediates, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable manufacturing practices.

Future research directions for (R)-N-Carbamyl-phenylalanine Methyl Ester include exploring its potential in bioconjugation chemistry and drug delivery systems. Recent publications suggest applications in developing targeted cancer therapies and diagnostic probes, areas that represent cutting-edge developments in medical science. The compound's versatility positions it well for emerging technologies like peptide-drug conjugates and theranostic agents.

For researchers sourcing 275378-96-6, it's important to verify suppliers' quality certifications and analytical data. The compound is typically available in research quantities from specialty chemical providers, with custom synthesis options for larger-scale requirements. Current market trends show increasing availability through online chemical marketplaces, reflecting the digital transformation of chemical procurement processes.

In conclusion, (R)-N-Carbamyl-phenylalanine Methyl Ester (CAS No. 275378-96-6) represents an important tool in modern medicinal chemistry and peptide research. Its unique structural features and chiral purity make it invaluable for developing next-generation therapeutics, particularly in the rapidly growing fields of peptide-based drugs and targeted therapies. As pharmaceutical research continues to emphasize precision medicine and specialized treatments, the significance of such high-quality chiral building blocks will only increase.